Cas no 842140-69-6 ((3-chloro-4-fluorophenyl)(m-tolyl)methanol)

• Product Name: (3-chloro-4-fluorophenyl)(m-tolyl)methanol
• CAS No: 842140-69-6
• MF: C₁₄H₁₂ClFO
• MW: 250.695886611938
• MDL: MFCD06201264
• CID: 1004796
• PubChem ID: 2757553
• Update Time: 2025-04-20

(3-chloro-4-fluorophenyl)(m-tolyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)(m-tolyl)methanol
• (3-chloro-4-fluorophenyl)-(3-methylphenyl)methanol
• Benzenemethanol, 3-chloro-4-fluoro-α-(3-methylphenyl)-
• 3-Chloro-4-fluoro-3'-methylbenzhydrol
• 842140-69-6
• AKOS006195360
• FT-0739603
• DTXSID20373945
• (3-chloro-4-fluorophenyl)(3-methylphenyl)methanol
• DB-025219

• MDL： MFCD06201264
• Inchi： 1S/C14H12ClFO/c1-9-3-2-4-10(7-9)14(17)11-5-6-13(16)12(15)8-11/h2-8,14,17H,1H3
• InChI Key： XKMYQLDNGMBQFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=C(C)C=1)O)F

Computed Properties

• Exact Mass: 250.0560709g/mol
• Monoisotopic Mass: 250.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

(3-chloro-4-fluorophenyl)(m-tolyl)methanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：